Cas no 56400-88-5 (2-Bromo-1-(5-methyl-isoxazol-3-yl)-ethanone)
56400-88-5 structure
Product Name:2-Bromo-1-(5-methyl-isoxazol-3-yl)-ethanone
CAS No:56400-88-5
MF:C6H6BrNO2
MW:204.021340847015
CID:366991
PubChem ID:12440982
Update Time:2025-04-19
2-Bromo-1-(5-methyl-isoxazol-3-yl)-ethanone Chemical and Physical Properties
Names and Identifiers
-
- 2-Bromo-1-(5-methylisoxazol-3-yl)ethanone
- 2-bromo-1-(5-methyl-1,2-oxazol-3-yl)ethanone
- 2-Bromo-1-(5-methyl-isoxazol-3-yl)-ethanone
- ETHANONE, 2-BROMO-1-(5-METHYL-3-ISOXAZOLYL)-
- 2-bromo-1-(5-methyl-3-isoxazolyl)ethanone
- Potassiumdicyanoaurate(I)
- FT-0734725
- 3-bromoacetyl-5-methylisoxazole
- A831033
- 56400-88-5
- 2-bromanyl-1-(5-methyl-1,2-oxazol-3-yl)ethanone
- GSMCZRMXOTVCGF-UHFFFAOYSA-N
- 2-BROMO-1-(5-METHYL-3-ISOXAZOLYL) ETHANONE
- SCHEMBL3579787
- DTXSID90498371
- AKOS015901028
- 2-Bromo-1-(5-methyl-1,2-oxazol-3-yl)ethan-1-one
- EN300-1707727
- DB-030553
-
- MDL： MFCD09261157
- Inchi： 1S/C6H6BrNO2/c1-4-2-5(8-10-4)6(9)3-7/h2H,3H2,1H3
- InChI Key： GSMCZRMXOTVCGF-UHFFFAOYSA-N
- SMILES： BrCC(C1C=C(C)ON=1)=O
Computed Properties
- Exact Mass: 202.95800
- Monoisotopic Mass: 202.95819g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 10
- Rotatable Bond Count: 2
- Complexity: 140
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 43.1Ų
Experimental Properties
- PSA: 43.10000
- LogP: 1.56060
2-Bromo-1-(5-methyl-isoxazol-3-yl)-ethanone Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM276860-1g |
2-Bromo-1-(5-methylisoxazol-3-yl)ethanone |
56400-88-5 | 95% | 1g |
$636 | 2021-08-18 | |
| Chemenu | CM276860-5g |
2-Bromo-1-(5-methylisoxazol-3-yl)ethanone |
56400-88-5 | 95% | 5g |
$1870 | 2021-08-18 | |
| Chemenu | CM276860-1g |
2-Bromo-1-(5-methylisoxazol-3-yl)ethanone |
56400-88-5 | 95% | 1g |
$*** | 2023-05-30 | |
| TRC | B104035-50mg |
2-Bromo-1-(5-methyl-isoxazol-3-yl)-ethanone |
56400-88-5 | 50mg |
$ 290.00 | 2022-06-07 | ||
| TRC | B104035-100mg |
2-Bromo-1-(5-methyl-isoxazol-3-yl)-ethanone |
56400-88-5 | 100mg |
$ 475.00 | 2022-06-07 | ||
| Enamine | EN300-1707727-0.05g |
2-bromo-1-(5-methyl-1,2-oxazol-3-yl)ethan-1-one |
56400-88-5 | 95% | 0.05g |
$96.0 | 2023-09-20 | |
| Enamine | EN300-1707727-0.1g |
2-bromo-1-(5-methyl-1,2-oxazol-3-yl)ethan-1-one |
56400-88-5 | 95% | 0.1g |
$142.0 | 2023-09-20 | |
| Enamine | EN300-1707727-0.25g |
2-bromo-1-(5-methyl-1,2-oxazol-3-yl)ethan-1-one |
56400-88-5 | 95% | 0.25g |
$203.0 | 2023-09-20 | |
| Enamine | EN300-1707727-0.5g |
2-bromo-1-(5-methyl-1,2-oxazol-3-yl)ethan-1-one |
56400-88-5 | 95% | 0.5g |
$318.0 | 2023-09-20 | |
| Enamine | EN300-1707727-1.0g |
2-bromo-1-(5-methyl-1,2-oxazol-3-yl)ethan-1-one |
56400-88-5 | 95% | 1g |
$408.0 | 2023-06-04 |
2-Bromo-1-(5-methyl-isoxazol-3-yl)-ethanone Related Literature
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
56400-88-5 (2-Bromo-1-(5-methyl-isoxazol-3-yl)-ethanone) Related Products
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- 92096-06-5(1-5-(hydroxymethyl)-1,2-oxazol-3-ylethan-1-one)
- 401570-80-7(Ethanone, 2-hydroxy-1-(5-methyl-3-isoxazolyl)-)
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